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Compound of Interest
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Cat. No.: B15487787

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core fundamental properties of
aluminum-molybdenum (Al-Mo) alloys. It is designed to be a valuable resource for researchers,
scientists, and professionals in drug development who may encounter or consider these
materials in their work. The guide covers key aspects of Al-Mo alloys, including their phase
characteristics, mechanical and thermal properties, and corrosion resistance. All quantitative
data is summarized in structured tables, and detailed experimental protocols for key
characterization techniques are provided. Additionally, signaling pathways, experimental
workflows, and logical relationships are visualized using Graphviz diagrams.

Phase Composition and Intermetallic Compounds

The aluminum-molybdenum system is characterized by the formation of several intermetallic
compounds that significantly influence the overall properties of the alloy. The Al-Mo phase
diagram reveals a series of peritectic reactions, leading to the formation of distinct phases.[1]
The primary intermetallic compounds identified in this system include Al:.2Mo, AlsMo, AlsMos,
AlsMo, and AlsMo.[2][3] The crystal structures of some of these key intermetallics are detailed
in the table below.

Table 1: Crystallographic Data of Key Al-Mo Intermetallic
Compounds
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Phase Crystal System Space Group
Ali2Mo Body-Centered Cubic (BCC) Im-3

AlsMos Monoclinic C2/m

AlaMo Monoclinic

AlzMo

AlsMo Rhombohedral

Data for AlaMo, AlzsMo, and AlsMo crystal systems and space groups were not consistently

available in the reviewed literature.

The formation and distribution of these intermetallic phases are critical in determining the
alloy's mechanical strength, hardness, and high-temperature performance.
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Simplified Al-Mo Phase Diagram
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Mechanical Properties

The addition of molybdenum to aluminum generally enhances its mechanical properties,
including hardness and strength. This improvement is primarily attributed to solid solution
strengthening and the formation of hard intermetallic phases.

Table 2: Mechanical Properties of Al-Mo Alloys

Molybdenum Elastic Modulus Tensile Strength

Hardness (GPa)

Content (at. %)

(GPa)

(MPa)

0 (Pure Al film)

2.2

Data not available

Data not available

10.5

4.9

Data not available

Data not available

AlsMos

Data not available

Data not available

Data not available

Al12Mo

Data not available

Data not available

Data not available

AlsMo

Data not available

Data not available

Data not available

Data for a broader range of compositions and specific intermetallic compounds are not readily
available in the reviewed literature.

The hardness of Al-Mo nanocrystalline alloy films has been shown to increase with higher
molybdenum content. For instance, a pure aluminum film with a hardness of 2.2 GPa sees this
value increase to 4.9 GPa with the addition of 10.5 at.% Mo.[4]
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Workflow for Mechanical Property Characterization

Thermal Properties

Molybdenum has a very high melting point (2623 °C), and its addition to aluminum is expected
to influence the thermal properties of the resulting alloys, particularly their performance at
elevated temperatures.

Table 3: Thermal Properties of Al-Mo Alloys

Al-Mo

Property . Value Units
Composition/Phase

Melting Point Alz (MoOa4)3 705 °C

Thermal Conductivity Data not available Data not available W/(m-K)

Coefficient of Thermal

_ Al-Si-Ni-Cu-Mo alloy 20.3 (20-100°C) pm/(m-°C)
Expansion (CTE)

Specific thermal property data for binary Al-Mo alloys and intermetallics are sparse in the
available literature. The provided CTE value is for a complex alloy containing molybdenum.[5]

[6]7]

Corrosion Resistance

Alloying aluminum with molybdenum has been shown to significantly improve its resistance to
pitting corrosion, particularly in chloride-containing environments.[8] The addition of
molybdenum helps to stabilize the passive oxide layer that protects aluminum from corrosion.

Table 4: Corrosion Properties of Al-Mo Alloys in Chloride
Solutions

Pitting Potential (V vs.

Molybdenum Content Corrosion Rate
SCE)

Pure Al Lower Higher (qualitative)

Al-Mo Alloys Increases with Mo content Lower (qualitative)
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Quantitative corrosion rate data (e.g., in mm/year) for specific Al-Mo compositions in defined
environments is not readily available in the reviewed literature.

Studies have shown that the pitting potential of Al-Mo alloys increases with a higher
molybdenum concentration, indicating enhanced resistance to localized corrosion. For
instance, alloying aluminum with 6 at.% Mo can shift the anodic polarization curve by 400 mV
in the noble direction.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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